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Compound of Interest

Compound Name: Isobutyl Palmitate

Cat. No.: B085682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of isobutyl palmitate (CAS No. 110-

34-9), a versatile fatty acid ester. The document details its chemical and physical properties,

outlines methods for its synthesis and analysis, and summarizes its applications, particularly

within the cosmetic and pharmaceutical industries. Safety and toxicological data are also

presented to provide a complete profile of the compound. This guide is intended to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and formulation.

Chemical and Physical Properties
Isobutyl palmitate, with the chemical formula C20H40O2, is the ester of isobutanol and

palmitic acid.[1] It is a colorless to pale yellow liquid with a mild, fatty odor.[1] Its low volatility

and relatively high viscosity make it a useful ingredient in various formulations.[1]

Table 1: Physicochemical Properties of Isobutyl Palmitate
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Property Value Reference(s)

CAS Number 110-34-9 [2]

Molecular Formula C20H40O2 [3]

Molecular Weight 312.54 g/mol [3]

Appearance
Colorless to almost colorless

clear liquid
[3]

Purity (GC) >97.0% [3]

Boiling Point
352.00 to 354.00 °C @ 760.00

mm Hg
[4]

Melting Point 20.00 °C @ 760.00 mm Hg [4]

Flash Point 339.00 °F (170.56 °C) (TCC) [4]

Density 0.850 - 0.862 g/cm³ [5]

Refractive Index 1.445 - 1.447 @ 20°C [5]

Solubility
Insoluble in water; Soluble in

alcohol
[4]

Synthesis of Isobutyl Palmitate
The primary method for synthesizing isobutyl palmitate is through the esterification of palmitic

acid with isobutanol. This reaction is typically catalyzed by an acid.

Experimental Protocol: Acid-Catalyzed Esterification
This protocol is adapted from a patented method for the synthesis of similar fatty acid esters.[6]

Materials:

Palmitic acid

Isobutanol
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Nafion-H (or other suitable acid catalyst, e.g., sulfuric acid, p-toluenesulfonic acid)

Round-bottom flask

Reflux condenser with a Dean-Stark trap

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Activated carbon (for decolorization, optional)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Gas chromatograph-mass spectrometer (GC-MS) for analysis

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine

palmitic acid and isobutanol. A molar ratio of 1:2 (palmitic acid to isobutanol) is

recommended to drive the reaction towards the product.[6]

Add the acid catalyst. For Nafion-H, a solid catalyst, a loading of approximately 14-16 g per

mole of palmitic acid can be used.[6] If using a liquid acid catalyst like sulfuric acid, a

catalytic amount (e.g., 1-2% by weight of the reactants) is sufficient.

Heat the reaction mixture to a temperature of 120-180°C with continuous stirring.[6] The

water produced during the esterification will be collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected or by taking small

aliquots for analysis (e.g., by GC). The reaction is typically complete within 4-8 hours.[6]

Once the reaction is complete, cool the mixture to room temperature.
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If a solid catalyst was used, it can be removed by filtration.

Transfer the liquid mixture to a separatory funnel and wash with a 5% sodium bicarbonate

solution to neutralize any remaining acid catalyst.

Wash the organic layer with water until the aqueous layer is neutral.

Dry the organic layer over anhydrous sodium sulfate and then filter.

Remove the excess isobutanol under reduced pressure using a rotary evaporator.

If the product is colored, it can be decolorized by treating with activated carbon followed by

filtration.

The final product, isobutyl palmitate, can be further purified by vacuum distillation if

necessary.

Characterize the final product using analytical techniques such as GC-MS, FTIR, and NMR

to confirm its identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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